molecular formula C14H18O3 B14824583 3-Tert-butyl-5-cyclopropoxybenzoic acid

3-Tert-butyl-5-cyclopropoxybenzoic acid

Cat. No.: B14824583
M. Wt: 234.29 g/mol
InChI Key: QYCSAZYHCGBIHM-UHFFFAOYSA-N
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Description

3-Tert-butyl-5-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a tert-butyl group at the 3-position and a cyclopropoxy substituent at the 5-position of the aromatic ring. The tert-butyl group enhances steric bulk and metabolic stability, while the cyclopropoxy moiety introduces conformational rigidity due to the strained cyclopropane ring. This compound is hypothesized to exhibit unique physicochemical and biological properties, making it relevant in medicinal chemistry and material science. Its synthesis likely involves palladium-catalyzed cross-coupling reactions (as seen in analogous compounds) and subsequent hydrolysis of protective groups, such as tert-butyl esters, to yield the free carboxylic acid .

Properties

Molecular Formula

C14H18O3

Molecular Weight

234.29 g/mol

IUPAC Name

3-tert-butyl-5-cyclopropyloxybenzoic acid

InChI

InChI=1S/C14H18O3/c1-14(2,3)10-6-9(13(15)16)7-12(8-10)17-11-4-5-11/h6-8,11H,4-5H2,1-3H3,(H,15,16)

InChI Key

QYCSAZYHCGBIHM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1)C(=O)O)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-5-cyclopropoxybenzoic acid typically involves the introduction of the tert-butyl and cyclopropoxy groups onto a benzoic acid derivative. One common method is the Friedel-Crafts alkylation reaction, where tert-butyl chloride is reacted with a benzoic acid derivative in the presence of a Lewis acid catalyst such as aluminum chloride. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable leaving group .

Industrial Production Methods

While specific industrial production methods for 3-Tert-butyl-5-cyclopropoxybenzoic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity. Additionally, continuous flow reactors and other advanced manufacturing techniques could be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-5-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

3-Tert-butyl-5-cyclopropoxybenzoic acid has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activities and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, although not yet approved for clinical use.

    Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Tert-butyl-5-cyclopropoxybenzoic acid is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding. Further research is needed to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Benzoic Acid Derivatives

Compound Name Substituents Molecular Weight (g/mol) Key Properties
3-Tert-butyl-5-cyclopropoxybenzoic acid tert-butyl (C4H9), cyclopropoxy (C3H5O) 234* High rigidity, moderate solubility in polar solvents, potential antioxidant activity
3-(tert-butyl)-5-isopropoxybenzoic acid tert-butyl (C4H9), isopropoxy (C3H7O) 236 Increased lipophilicity, faster metabolic hydrolysis due to less steric strain
3-Cyclopentyl-5-tert-butyl-4-hydroxybenzoic acid tert-butyl (C4H9), cyclopentyl (C5H9), hydroxyl (OH) 278* Enhanced hydrogen-bonding capacity, lower solubility in nonpolar solvents
Butylated hydroxytoluene (BHT) tert-butyl (C4H9), methyl (CH3) 220.35 High lipid solubility, potent antioxidant, inhibits DNA-binding carcinogens

*Calculated based on molecular formula.

Physicochemical Properties

  • Solubility : The cyclopropoxy group in 3-Tert-butyl-5-cyclopropoxybenzoic acid reduces hydrophobicity compared to isopropoxy analogues (e.g., 3-(tert-butyl)-5-isopropoxybenzoic acid) due to its smaller size and polarizable ring . However, it remains less water-soluble than hydroxylated derivatives like 3-Cyclopentyl-5-tert-butyl-4-hydroxybenzoic acid .

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